4-(chloromethyl)oxan-4-amine hydrochloride
Overview
Description
4-(Chloromethyl)oxan-4-amine hydrochloride, also known as CMXA-HC, is a type of chemical compound used in a variety of scientific research applications. It is a white, crystalline solid that can be prepared in the laboratory with a number of different synthesis methods. CMXA-HC has a number of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Scientific Research Applications
4-(chloromethyl)oxan-4-amine hydrochloride has a number of scientific research applications. It is commonly used as a reagent in organic synthesis, as a catalyst in the synthesis of peptides and proteins, and as a ligand in coordination chemistry. It is also used in the synthesis of pharmaceuticals and other organic compounds. 4-(chloromethyl)oxan-4-amine hydrochloride is also used in the study of enzyme kinetics, and in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 4-(chloromethyl)oxan-4-amine hydrochloride is not well understood. It is believed to act as an inhibitor of enzymes, and it is thought to bind to certain proteins in the cell, which can lead to changes in the structure and function of these proteins. It is also believed to interact with certain receptors in the body, which can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(chloromethyl)oxan-4-amine hydrochloride are not well understood. Studies have shown that it can inhibit certain enzymes, and it has been shown to interact with certain receptors in the body. It is also believed to have an effect on the structure and function of proteins. Additionally, it has been suggested that 4-(chloromethyl)oxan-4-amine hydrochloride may have an effect on the metabolism of carbohydrates and lipids.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(chloromethyl)oxan-4-amine hydrochloride in laboratory experiments include its low cost and its ability to be easily synthesized in the laboratory. Additionally, it is a relatively stable compound, and it has a number of different scientific research applications. The main limitation of using 4-(chloromethyl)oxan-4-amine hydrochloride in laboratory experiments is that its mechanism of action is not well understood, and its biochemical and physiological effects are not well understood.
Future Directions
There are a number of potential future directions for 4-(chloromethyl)oxan-4-amine hydrochloride. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in pharmaceuticals. Additionally, further research could be done into the synthesis of 4-(chloromethyl)oxan-4-amine hydrochloride and its potential uses in other organic synthesis reactions. Finally, further research could be done into the potential therapeutic applications of 4-(chloromethyl)oxan-4-amine hydrochloride.
Synthesis Methods
4-(chloromethyl)oxan-4-amine hydrochloride can be synthesized in the laboratory by a number of different methods. One of the most common methods is by the reaction of 4-chloromethyloxan-4-amine with hydrochloric acid. This reaction produces a white, crystalline solid of 4-(chloromethyl)oxan-4-amine hydrochloride. Other methods of synthesis include the reaction of 4-chloromethyloxan-4-amine with other acids, such as sulfuric acid, nitric acid, and acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(chloromethyl)oxan-4-amine hydrochloride involves the reaction of 4-hydroxymethyltetrahydrofuran with thionyl chloride to form 4-chloromethyltetrahydrofuran, which is then reacted with ammonia to form 4-(chloromethyl)oxan-4-amine. The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-hydroxymethyltetrahydrofuran", "thionyl chloride", "ammonia", "hydrochloric acid" ], "Reaction": [ "4-hydroxymethyltetrahydrofuran is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 4-chloromethyltetrahydrofuran.", "4-chloromethyltetrahydrofuran is then reacted with ammonia in the presence of a solvent such as ethanol to form 4-(chloromethyl)oxan-4-amine.", "The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of 4-(chloromethyl)oxan-4-amine." ] } | |
CAS RN |
2624136-27-0 |
Product Name |
4-(chloromethyl)oxan-4-amine hydrochloride |
Molecular Formula |
C6H13Cl2NO |
Molecular Weight |
186.1 |
Purity |
95 |
Origin of Product |
United States |
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